Cas no 951892-08-3 (2-Bromo-3-(3,4-dimethylphenyl)-1-propene)

• Product Name: 2-Bromo-3-(3,4-dimethylphenyl)-1-propene
• CAS No: 951892-08-3
• MF: C₁₁H₁₃Br
• MW: 225.124922513962
• MDL: MFCD07775064
• CID: 4722636
• Update Time: 2025-10-22

2-Bromo-3-(3,4-dimethylphenyl)-1-propene Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-3-(3,4-DIMETHYLPHENYL)-1-PROPENE
• FCH1385324
• 2-Bromo-3-(3,4-dimethylphenyl)-1-propene

• MDL： MFCD07775064
• Inchi： 1S/C11H13Br/c1-8-4-5-11(6-9(8)2)7-10(3)12/h4-6H,3,7H2,1-2H3
• InChI Key： PNYZSVZHTKEMPC-UHFFFAOYSA-N
• SMILES： BrC(=C)CC1C=CC(C)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 162
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes

Additional information on 2-Bromo-3-(3,4-dimethylphenyl)-1-propene

Chemical Profile of 2-Bromo-3-(3,4-dimethylphenyl)-1-propene (CAS No. 951892-08-3)

2-Bromo-3-(3,4-dimethylphenyl)-1-propene, identified by its Chemical Abstracts Service (CAS) number 951892-08-3, is a specialized organic compound that has garnered attention in the field of pharmaceutical and materials science research. This compound, featuring a brominated alkene moiety linked to a dimethylphenyl group, exhibits unique structural and chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, characterized by a bromine substituent at the second carbon and a phenyl ring with two methyl groups at the third and fourth positions, provides a versatile platform for further functionalization and derivatization.

The significance of 2-Bromo-3-(3,4-dimethylphenyl)-1-propene lies in its potential applications across multiple domains, particularly in the development of novel pharmaceuticals and advanced materials. The bromine atom in its structure serves as a reactive site for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. These reactions are widely employed in medicinal chemistry to create bioactive molecules with tailored properties.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various therapeutic targets. The bromoalkene core of 2-Bromo-3-(3,4-dimethylphenyl)-1-propene has been explored as a key building block in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. For instance, studies have demonstrated its utility in generating substituted phenylpropenes that exhibit inhibitory activity against specific kinases by modulating their binding affinity and inhibiting downstream signaling pathways.

The dimethylphenyl group appended to the propene backbone introduces steric and electronic effects that can fine-tune the pharmacokinetic and pharmacodynamic properties of derived compounds. This modification has been strategically employed to enhance solubility, metabolic stability, and target specificity. Researchers have leveraged this compound to develop candidates with improved oral bioavailability and reduced off-target effects, aligning with current trends in drug discovery toward more selective and potent therapeutics.

Moreover, the compound's reactivity has been harnessed in the synthesis of functionalized polymers and liquid crystals. The presence of both an alkene and a bromine atom allows for polymerization via various methods, including chain-growth polymerization or controlled radical polymerization techniques. Such polymers exhibit tunable mechanical properties, thermal stability, and optical characteristics, making them suitable for applications in electronics, coatings, and smart materials.

Recent advancements in computational chemistry have further illuminated the potential of 2-Bromo-3-(3,4-dimethylphenyl)-1-propene as a scaffold for drug design. Molecular modeling studies have identified optimal substituents around the bromine atom that can enhance binding interactions with biological targets. These insights have guided experimental efforts toward generating more effective derivatives with improved pharmacological profiles.

The compound's role in material science extends to its use as a precursor for organic semiconductors. The conjugated system formed by the double bond and aromatic ring contributes to electron delocalization, which is crucial for charge transport in organic electronic devices. Researchers have explored its incorporation into organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs), demonstrating promising results in terms of device performance and stability.

In conclusion, 2-Bromo-3-(3,4-dimethylphenyl)-1-propene (CAS No. 951892-08-3) represents a multifaceted compound with broad applicability across pharmaceuticals and advanced materials. Its unique structural features enable diverse synthetic pathways, making it an indispensable tool for chemists engaged in drug discovery and material innovation. As research continues to uncover new methodologies for functionalizing this scaffold, its importance is expected to grow further within the scientific community.